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Abstract

This application note provides detailed protocols and guidance for the use of Polychlorinated
Biphenyl (PCB) 138 as a Certified Reference Material (CRM). PCB 138 (2,2',3,4,4',5'-
Hexachlorobiphenyl) is a prevalent PCB congener found in environmental and biological
samples. As a CRM, it is essential for the accurate quantification and quality control of
analytical measurements in research, environmental monitoring, and food safety applications.
This document outlines methodologies for sample preparation from various matrices,
instrumental analysis using Gas Chromatography-Mass Spectrometry (GC-MS), and provides
relevant quantitative data. Additionally, it includes a summary of the toxicological significance of
PCB 138, including a diagram of its interaction with the Aryl Hydrocarbon Receptor (AHR)
signaling pathway.

Introduction

Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that are
widespread in the environment due to their historical use in industrial applications.[1][2] Their
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bioaccumulative and toxic nature necessitates accurate monitoring in various matrices,
including soil, water, food, and biological tissues.[1][2] PCB 138 is one of the most frequently
detected non-dioxin-like PCB congeners.[3] Certified Reference Materials (CRMs) of individual
PCB congeners are crucial for achieving accurate and reproducible analytical results.[4]

The use of a PCB 138 CRM allows for:

Instrument Calibration: Establishing accurate calibration curves for quantification.[4]

Method Validation: Assessing the performance of analytical methods, including accuracy,
precision, and recovery.[4]

Quality Control: Ensuring the reliability of routine analyses.[4]

Inter-laboratory Comparability: Harmonizing data across different studies and laboratories.[4]

This application note serves as a comprehensive guide for researchers, scientists, and drug
development professionals on the effective use of PCB 138 CRM.

Certified Reference Material Specifications

PCB 138 CRMs are typically provided as a solution in a solvent like isooctane or as a neat
solid. It is imperative to consult the Certificate of Analysis (CoA) provided by the supplier for
specific details.

Table 1: Typical Specifications of a PCB 138 Certified Reference Material
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Parameter Typical Valuel/lnformation
IUPAC Name 2,2',3,4,4',5'-Hexachlorobiphenyl
CAS Number 35065-28-2[5][6]

Molecular Formula

C12H4Cle[5][6]

Molecular Weight

360.88 g/mol [5][6]

Certified Purity

> 99% (Consult CoA)[5]

Format

Solution in a certified solvent (e.g., isooctane) or

neat solid

Storage Conditions

2-8 °C, protected from light[5]

Traceability

Traceable to NIST Standard Reference
Materials[7]

Experimental Protocols

The analysis of PCB 138 requires meticulous sample preparation to extract the analyte from

the matrix and remove interfering substances. The choice of method depends on the sample

matrix.

Logical Workflow for PCB 138 Analysis

The general workflow for the analysis of PCB 138 in a given sample is depicted below.

Sample Preparation

Instrumental Analysis Data Processing
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Figure 1: General workflow for the analysis of PCB 138.

Protocol 1: Analysis of PCB 138 in Oily Matrices (e.g.,
Edible Oils) using QUEChERS

The QUEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method is a streamlined
approach for the extraction and cleanup of analytes from fatty matrices.[8][9]

3.2.1. Materials

PCB 138 CRM solution

o Acetonitrile (ACN), HPLC grade

e n-Hexane, HPLC grade

e Magnesium sulfate (MgS0Oa4), anhydrous

e Primary secondary amine (PSA) sorbent

o Centrifuge tubes (15 mL and 50 mL)

e \ortex mixer

o Centrifuge

3.2.2. Procedure

o Sample Preparation: Weigh 2 g of the oil sample into a 50 mL centrifuge tube.

o Spiking (for recovery studies): Spike the sample with a known amount of PCB 138 CRM.

o Extraction:

o Add 10 mL of acetonitrile.

o Vortex vigorously for 1 minute.

o Add 4 g of anhydrous MgSQOa4 and 1 g of NaCl.
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o Vortex immediately for 1 minute.

o Centrifuge at 4000 rpm for 5 minutes.

e Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

o Transfer 6 mL of the upper acetonitrile layer to a 15 mL centrifuge tube containing 900 mg
of anhydrous MgSOa4 and 300 mg of PSA.

o Vortex for 1 minute.
o Centrifuge at 4000 rpm for 5 minutes.

o Final Extract: Transfer the supernatant to a clean vial and concentrate under a gentle stream
of nitrogen if necessary. Reconstitute in a suitable solvent for GC-MS analysis.

Protocol 2: Analysis of PCB 138 in Solid Matrices (e.g.,
Soil, Sediment) based on EPA Method 8082A

This protocol is adapted from EPA Method 8082A for the analysis of PCBs in solid matrices.[10]
3.3.1. Materials

PCB 138 CRM solution

o Hexane/Acetone (1:1, v/v), pesticide grade
e Sodium sulfate, anhydrous

 Florisil cleanup column

o Soxhlet extraction apparatus

o Kuderna-Danish (K-D) concentrator

3.3.2. Procedure

o Sample Preparation: Weigh 10-20 g of the homogenized soil sample and mix with an equal
amount of anhydrous sodium sulfate to form a free-flowing powder.
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Spiking: Spike the sample with a known amount of PCB 138 CRM.

Soxhlet Extraction:

o Place the sample in a thimble and extract with 300 mL of hexane/acetone (1:1, v/v) for 16-
24 hours.

Concentration: Concentrate the extract to approximately 5 mL using a K-D concentrator.

Cleanup:

o Prepare a Florisil column and pre-elute with hexane.

o Load the concentrated extract onto the column.

o Elute the PCBs with hexane.

o Final Extract: Concentrate the eluate to a final volume of 1 mL for GC-MS analysis.

Instrumental Analysis: GC-MS/MS

Gas chromatography coupled with tandem mass spectrometry (GC-MS/MS) is a highly
selective and sensitive technique for the quantification of PCB 138.

Table 2: Typical GC-MS/MS Instrumental Parameters for PCB 138 Analysis
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Parameter

Setting

Gas Chromatograph

Agilent 8890 GC or equivalent[11]

Injector Split/Splitless, 280 °C, Splitless mode[11]
HP-5ms (30 m x 0.25 mm, 0.25 um) or
Column )
equivalent[11]
Carrier Gas Helium, 1.2 mL/min constant flow

Oven Program

100 °C (hold 1 min), ramp to 300 °C at 10
°C/min, hold 5 min

Mass Spectrometer

Agilent 5977B MSD or equivalent[11]

lonization Mode

Electron lonization (El), 70 eV

Acquisition Mode

Multiple Reaction Monitoring (MRM)

Precursor lon (m/z)

358

Product lons (m/z)

286, 322

Collision Energy

Optimized for the specific instrument

Quantitative Data

The use of a PCB 138 CRM is essential for accurate quantification. The following table

presents typical performance data for the analytical methods described.

Table 3: Method Performance Data for PCB 138 Analysis
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Recovery

Matrix Method LOD (ng/g) LOQ (nglg) (%) Reference
(V]
. . QUEChERS/
Edible Oil 0.04-0.16 0.13-0.48 95.5-107.2 [12]
GC-MS
Canned QUEChERS/
0.06 - 0.32 0.18 - 1.07 97.1-102.5 [12]
Foods GC-MS
Microwave-
] ] Assisted
Fish Tissue ) 5-10 ug/kg >78 [13]
Extraction/G
C-ECD
) EPA Method
Soil 11 - 19 ng/kg [14]
1668
EPA Method 109 - 193
Water [14]
1668 pg/L

LOD: Limit of Detection; LOQ: Limit of Quantification. Values can vary depending on the
specific instrument and matrix.

Toxicological Significance and Signaling Pathway

PCB 138, while classified as a non-dioxin-like PCB, has been shown to exhibit toxic effects,
including endocrine disruption and potential carcinogenicity.[1] One of its mechanisms of action
involves the activation of the Aryl Hydrocarbon Receptor (AHR) signaling pathway.[10]

Upon entering the cell, PCB 138 can bind to the AHR, which is located in the cytoplasm in a
complex with other proteins. This binding causes the AHR to translocate to the nucleus, where
it dimerizes with the AHR Nuclear Translocator (ARNT). The AHR/ARNT complex then binds to
specific DNA sequences known as Xenobiotic Response Elements (XRES) in the promoter
region of target genes, leading to the transcription of genes involved in xenobiotic metabolism,
such as Cytochrome P450 enzymes (e.g., CYP1A1).[11] This can lead to altered cellular
function and toxicity.
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Figure 2: Aryl Hydrocarbon Receptor (AHR) signaling pathway activated by PCB 138.

© 2026 BenchChem. All rights reserved. 9/12 Tech Support


https://www.benchchem.com/product/b1215911/docs?utm_src=pdf-body-img#application-of-pcb-138-as-a-certified-reference-material
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Conclusion

The accurate and reliable quantification of PCB 138 is critical for assessing environmental
contamination and human exposure. The use of a well-characterized Certified Reference
Material is fundamental to achieving high-quality analytical data. The protocols and information
provided in this application note offer a comprehensive resource for laboratories involved in the
analysis of this important PCB congener. Adherence to standardized methods and proper use
of CRMs will ensure data integrity and contribute to a better understanding of the
environmental and health impacts of PCBs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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